Cas no 266674-68-4 (Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)-)
266674-68-4 structure
Product Name:Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)-
CAS No:266674-68-4
MF:C16H20N2O
MW:256.342803955078
CID:1427895
PubChem ID:764174
Update Time:2025-04-20
Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)-
- 1-benzyl-4-(furan-2-ylmethyl)piperazine
- 266674-68-4
- 1-(furan-2-ylmethyl)-4-(phenylmethyl)piperazine
- AB00077751-01
- Oprea1_391793
- 1-BENZYL-4-(2-FURYLMETHYL)PIPERAZINE
- Oprea1_435783
- STK145423
- Cambridge id 5264367
- SR-01000202047-1
- AG-690/11548787
- DTXSID30354129
- AKOS003260086
- SR-01000202047
-
- Inchi: 1S/C16H20N2O/c1-2-5-15(6-3-1)13-17-8-10-18(11-9-17)14-16-7-4-12-19-16/h1-7,12H,8-11,13-14H2
- InChI Key: RLTZCWBBHBVFFB-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CN1CCN(CC2C=CC=CC=2)CC1
Computed Properties
- Exact Mass: 256.1577
- Monoisotopic Mass: 256.157563266g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 19.6Ų
Experimental Properties
- PSA: 19.62
Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
266674-68-4 (Piperazine, 1-(2-furanylmethyl)-4-(phenylmethyl)-) Related Products
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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